Cas no 62158-88-7 (Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)-)

Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)- structure
62158-88-7 structure
Product Name:Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)-
CAS No:62158-88-7
MF:C9H9F3O2
MW:206.161773443222
CID:456015
PubChem ID:12647496
Update Time:2025-04-19

Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)-
    • 1-methoxy-4-(2,2,2-trifluoroethoxy)benzene
    • 1-(2,2,2-trifluoroethoxy)-4-methoxybenzene
    • 4-(2,2,2-trifluoroethoxy)anisole
    • 4-methoxy-1-(2,2,2-trifluoroethoxy)benzene
    • Benzene,1-methoxy-4-(2,2,2-trifluoroethoxy)
    • p-Methoxyphenyl-2,2,2-trifluorethyl-ether
    • QWTRYAZYSSMPLZ-UHFFFAOYSA-N
    • SCHEMBL2259946
    • 62158-88-7
    • 1-Methoxy-4-(2,2,2-trifluoro-ethoxy)-benzene
    • DTXSID30505598
    • Inchi: 1S/C9H9F3O2/c1-13-7-2-4-8(5-3-7)14-6-9(10,11)12/h2-5H,6H2,1H3
    • InChI Key: QWTRYAZYSSMPLZ-UHFFFAOYSA-N
    • SMILES: FC(COC1C=CC(=CC=1)OC)(F)F

Computed Properties

  • Exact Mass: 206.05500
  • Monoisotopic Mass: 206.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 2.63630

Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)- Production Method

Benzene, 1-methoxy-4-(2,2,2-trifluoroethoxy)- Related Literature

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